Cas no 2171605-65-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2171605-65-3
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6378616
• PubChem ID: 165578013
• Update Time: 2025-10-25

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid
• 2171605-65-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]-4-methylpiperidine-2-carboxylic acid
• EN300-1540301

• Inchi： 1S/C27H30N2O6/c1-16-10-12-29(23(14-16)26(31)32)25(30)24-22(11-13-34-24)28-27(33)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-24H,10-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： BWFPJZGSFAIKMW-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CCC(C)CC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171605-65-3): A Comprehensive Overview

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171605-65-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pro-MePip-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and versatile reactivity make it an essential building block in the development of novel drugs and biologics.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used tool in peptide synthesis due to its stability under mild conditions and ease of removal. The Pro (proline) and MePip (4-methylpiperidine) moieties contribute to the compound's chiral properties and functional diversity, making it particularly valuable in the design of chiral catalysts and enantiomerically pure pharmaceuticals.

Recent studies have highlighted the potential of Fmoc-Pro-MePip-OH in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Pro-MePip-OH exhibited potent anti-cancer activity by selectively targeting specific protein-protein interactions involved in tumor growth and metastasis.

In addition to its applications in drug discovery, Fmoc-Pro-MePip-OH has also been explored for its use in the synthesis of advanced materials. Researchers at the University of California, Berkeley, have reported the successful incorporation of this compound into polymer-based materials with tunable mechanical properties and biocompatibility. These materials have potential applications in tissue engineering, drug delivery systems, and biomedical devices.

The synthesis of Fmoc-Pro-MePip-OH typically involves a multi-step process that includes the protection of amino groups, formation of amide bonds, and selective deprotection. The efficiency and purity of this synthesis are critical factors that influence the quality and yield of the final product. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve scalability.

One of the key challenges in working with Fmoc-Pro-MePip-OH is its sensitivity to certain reaction conditions. For example, exposure to strong acids or bases can lead to unwanted side reactions or degradation of the compound. Therefore, careful optimization of reaction parameters is essential to ensure high yields and product purity. Recent advancements in computational chemistry have provided valuable insights into the reactivity and stability of Fmoc-Pro-MePip-OH, enabling researchers to design more efficient synthetic routes.

The safety profile of Fmoc-Pro-MePip-OH has been extensively evaluated in both in vitro and in vivo studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects on cell viability or organ function. However, as with any chemical reagent or pharmaceutical intermediate, proper handling and storage protocols should be followed to ensure safe use.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171605-65-3) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, materials science, and biotechnology. Its unique structural features and functional properties make it an indispensable tool for researchers aiming to develop innovative solutions to pressing medical challenges. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.